Cas no 787591-36-0 (Imidazo[1,2-a]pyrazin-8-amine, 3-(3-aminophenyl)-N-methyl-)

Imidazo[1,2-a]pyrazin-8-amine, 3-(3-aminophenyl)-N-methyl- structure
787591-36-0 structure
Product Name:Imidazo[1,2-a]pyrazin-8-amine, 3-(3-aminophenyl)-N-methyl-
CAS No:787591-36-0
MF:C13H13N5
MW:239.275821447372
CID:533917
PubChem ID:58777808
Update Time:2025-04-19

Imidazo[1,2-a]pyrazin-8-amine, 3-(3-aminophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrazin-8-amine, 3-(3-aminophenyl)-N-methyl-
    • 3-(3-aminophenyl)-N-methylimidazo[1,2-a]pyrazin-8-amine
    • DTXSID50730007
    • SCHEMBL5401321
    • 787591-36-0
    • Inchi: 1S/C13H13N5/c1-15-12-13-17-8-11(18(13)6-5-16-12)9-3-2-4-10(14)7-9/h2-8H,14H2,1H3,(H,15,16)
    • InChI Key: JEPAGJWRFPDYAX-UHFFFAOYSA-N
    • SMILES: N12C=CN=C(C1=NC=C2C1C=CC=C(C=1)N)NC

Computed Properties

  • Exact Mass: 239.11709544g/mol
  • Monoisotopic Mass: 239.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 68.2Ų
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